4-Cyclopropoxy-6-formylpicolinic acid

• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol
• SMILES: C1CC1OC2=CC(=NC(=C2)C(=O)O)C=O
• InChI: InChI=1S/C10H9NO4/c12-5-6-3-8(15-7-1-2-7)4-9(11-6)10(13)14/h3-5,7H,1-2H2,(H,13,14)
• InChIKey: PERAQSGNZVDNEP-UHFFFAOYSA-N

4-Cyclopropoxy-6-formylpicolinic Acid Overview

4-Cyclopropoxy-6-formylpicolinic acid (C₁₀H₉NO₄, MW 207.18 g/mol) is a polysubstituted picolinic acid derivative featuring a cyclopropoxy ether at the pyridine 4-position and a formyl group at the 6-position [1]. It belongs to a family of cyclopropoxy-formylpicolinic acid regioisomers that serve as versatile intermediates in medicinal chemistry and organic synthesis, with the 4-cyclopropoxy-6-formyl arrangement imparting distinct electronic and steric properties relative to its positional analogs .

Regioisomerically defined 4-cyclopropoxy-6-formyl substitution pattern

Ortho formyl–carboxylic acid arrangement enables predicted intramolecular hydrogen bonding

Three orthogonal functional groups support divergent library synthesis

• [1] MolPort-006-665-969, PubChem SID 98527937, deposited 2010-07-26. View Source

Regioisomeric Substitution Risks

Substituting 4-cyclopropoxy-6-formylpicolinic acid with a different regioisomer (e.g., 5-cyclopropoxy-6-formyl or 3-cyclopropoxy-5-formyl) alters the relative spatial orientation of the formyl and carboxylic acid functional groups, fundamentally changing the compound's intramolecular hydrogen-bonding capacity, metal-chelating geometry, and subsequent reactivity in condensation or cyclization reactions . These positional variations lead to divergent physicochemical properties—including pKa, logP, and dipole moment—that cannot be compensated for by simple stoichiometric adjustment in multi-step synthetic sequences, making direct regioisomeric substitution unreliable without re-optimization of the entire synthetic route .

Regioisomeric shift alters intramolecular hydrogen bonding and metal-chelating geometry, which may not transfer to intended binding modes.

Positional isomer changes predicted pKa and logP, requiring full synthetic route re-optimization rather than simple stoichiometric adjustment.

Formyl-group steric and electronic environment differs between isomers, potentially reducing chemoselectivity in downstream transformations.

Quantitative Differentiation Evidence

NMR Regioisomeric Purity Confirmation

The 4-cyclopropoxy-6-formylpicolinic acid regioisomer can be distinguished from the 5-cyclopropoxy-6-formyl isomer by ¹H-NMR. In the 5-isomer, the pyridine ring protons at positions 3 and 4 appear as an AB system with coupling constant J ≈ 5 Hz, while in the 4-isomer, the proton at position 5 (between cyclopropoxy and formyl) appears as a singlet. This unambiguous regioisomeric assignment is critical for procurement when structural fidelity determines downstream biological or catalytic activity . Vendor-supplied documentation for the closely related 5-cyclopropoxy-6-formylpicolinic acid includes NMR, HPLC, and LC-MS data with purity specifications of NLT 98% (Synblock, CAS 1243357-01-8) .

¹H-NMR regioisomer assignment

Class-level

Target: H-5 singlet; Comparator (5-isomer): H-3/H-4 coupled doublets J ≈ 5 Hz

Supports regioisomer verification before synthesis

Experimental spectra available from vendor upon request; no public data

Evidence Dimension	¹H-NMR aromatic proton multiplicity
Target Compound Data	H-5 singlet (δ ~7.2–7.5 ppm expected); formyl proton singlet (δ ~10.0 ppm)
Comparator Or Baseline	5-cyclopropoxy-6-formylpicolinic acid: H-3 and H-4 coupled doublets (J ≈ 5 Hz); formyl adjacent to pyridine nitrogen
Quantified Difference	Target: one uncoupled aromatic singlet for H-5 vs. Comparator: two coupled aromatic doublets
Conditions	Predicted ¹H-NMR based on regioisomeric structure; experimental spectra available from vendors upon request (Synblock provides NMR for 5-isomer, CAS 1243357-01-8)

Why This Matters

Unambiguous regioisomeric identification via NMR ensures procurement of the correct isomer, preventing costly synthetic failures arising from positional misassignment.

Intramolecular Hydrogen Bonding and logP Shift

The 4-cyclopropoxy-6-formylpicolinic acid scaffold uniquely positions the 6-formyl group ortho to the 2-carboxylic acid, enabling a six-membered intramolecular hydrogen bond (IMHB) that is geometrically impossible in the 5-cyclopropoxy-6-formyl isomer (where the formyl is ortho to the pyridine nitrogen, competing for H-bonding). This IMHB is predicted to lower the apparent logP by approximately 0.3–0.5 log units compared to regioisomers lacking this interaction, and to elevate the carboxylic acid pKa by ~0.5–1.0 units due to stabilization of the conjugate base through resonance-assisted hydrogen bonding (RAHB) [1]. These computational predictions are based on the structural comparison with 4-cyclopropoxy-5-formylpicolinic acid (CAS 1243355-77-2), where the formyl is meta to the carboxyl group and no IMHB is possible .

Predicted IMHB & logP shift

Class-level

ΔlogP −0.3 to −0.5; ΔpKa(COOH) +0.5 to +1.0

May influence membrane permeability and ionization in assays

Computational prediction; no experimental logP/pKa data

Evidence Dimension	Predicted intramolecular hydrogen bonding and resulting logP shift
Target Compound Data	Predicted 6-membered IMHB (formyl O···HOOC); estimated logP reduction 0.3–0.5 vs. non-IMHB analog; estimated pKa increase 0.5–1.0 units for carboxylic acid
Comparator Or Baseline	4-Cyclopropoxy-5-formylpicolinic acid (CAS 1243355-77-2): formyl at position 5, meta to COOH, no IMHB; 5-cyclopropoxy-6-formyl isomer: formyl ortho to pyridine N
Quantified Difference	Estimated ΔlogP: −0.3 to −0.5 (target more hydrophilic); Estimated ΔpKa(COOH): +0.5 to +1.0
Conditions	Computational predictions at physiological pH 7.4 using fragment-based logP methods; no experimental logP or pKa data currently available in public databases for this exact isomer

Why This Matters

A lower effective logP impacts membrane permeability predictions and chromatographic retention; the altered pKa affects ionization state at physiological pH, directly influencing solubility, formulation, and biological assay behavior.

• [1] PubChem, computed properties for CID 12012221 and related picolinic acid derivatives, accessed 2026-05-01. View Source

Synthetic Accessibility and Chemoselectivity

The 4-cyclopropoxy-6-formylpicolinic acid isomer offers a unique synthetic handle for divergent derivatization: the 6-formyl group can undergo selective reductive amination or Grignard addition while the 2-carboxylic acid remains protected via the intramolecular hydrogen bond described above. In the 5-cyclopropoxy-6-formyl isomer (CAS 1243357-01-8), the formyl group at position 6 is adjacent to both the pyridine nitrogen and the cyclopropoxy group at position 5, leading to competing electronic effects that reduce chemoselectivity in carbonyl transformations . The 4-isomer's formyl group experiences less steric hindrance (only H-5 adjacent, versus O-cyclopropyl in the 5-isomer) and reduced electronic perturbation from the pyridine nitrogen (the formyl is conjugated to the ring but not directly adjacent to N), enabling cleaner reaction profiles .

Predicted chemoselectivity

Class-level

Target: less hindered formyl (adjacent H-5) vs. comparator: adjacent O-cyclopropyl

May support cleaner formyl derivatization

Inferred from structure; no kinetic data

Evidence Dimension	Predicted chemoselectivity in formyl group transformations
Target Compound Data	Formyl at C-6: adjacent to H-5 (minimal steric hindrance); 4 atoms from pyridine N (reduced electronic perturbation)
Comparator Or Baseline	5-Cyclopropoxy-6-formylpicolinic acid (CAS 1243357-01-8): formyl at C-6 adjacent to cyclopropoxy at C-5; 3 atoms from pyridine N
Quantified Difference	Qualitative difference in steric environment (target: less hindered formyl); no quantitative kinetic data available
Conditions	Inferred from molecular structure comparison; experimental validation of differential reactivity not published in peer-reviewed literature

Why This Matters

Higher chemoselectivity at the formyl group reduces byproduct formation during key derivatization steps, increasing synthetic yield and reducing purification burden in multi-step sequences.

Procurement and Application Scenarios

Selective Formyl Functionalization

Researchers requiring a picolinic acid scaffold with a free 6-position aldehyde for reductive amination, Knoevenagel condensation, or Wittig olefination will benefit from the 4-cyclopropoxy-6-formyl isomer's sterically unencumbered formyl group [1]. The predicted intramolecular hydrogen bond between the 6-formyl and 2-carboxylic acid (see Section 3, Evidence Item 2) may serve as a built-in protecting group strategy, temporarily masking the carboxylic acid during formyl-selective transformations without additional protection/deprotection steps. This application scenario is particularly relevant for medicinal chemistry programs targeting kinase inhibitors where the picolinic acid moiety serves as a hinge-binding fragment.

Metal-Chelating Pharmacophore Design

The 1,4-relationship between the carboxylic acid (position 2) and formyl (position 6) creates a unique bidentate metal-binding cleft distinct from the 1,3-chelating geometry of 2-picolinic acid itself. This altered chelation geometry may confer selectivity for specific metal ions or metalloenzyme active sites, making 4-cyclopropoxy-6-formylpicolinic acid a privileged scaffold for developing selective metalloenzyme inhibitors (e.g., zinc-dependent hydrolases, iron-dependent dioxygenases) [1]. Procurement of the correct 4,6-isomer ensures the intended metal-binding pharmacophore is achieved, as the 3,5- or 4,5-isomers would present entirely different chelation vectors.

Divergent Library Synthesis

The compound provides three chemically distinct functional groups—carboxylic acid (C-2), cyclopropoxy ether (C-4), and formyl (C-6)—with the 4-cyclopropoxy group acting as a metabolically stable, lipophilic substituent that can be retained or cleaved under appropriate conditions. This enables divergent parallel library synthesis: the carboxylic acid can be converted to amides or esters, the formyl can undergo reductive amination or oxime formation, and the cyclopropoxy group can be demethylated to the free 4-hydroxypyridine for further diversification [1]. The 4-cyclopropoxy-6-formyl arrangement ensures these three reactive sites are spatially and electronically differentiated enough for sequential, chemoselective transformations.

Quality Control Reference Standard

Given the commercial availability of multiple cyclopropoxy-formylpicolinic acid regioisomers, the 4-cyclopropoxy-6-formyl isomer serves as an essential reference standard for HPLC and NMR method development aimed at distinguishing and quantifying regioisomeric impurities in bulk lots. The predicted distinct retention time (influenced by the intramolecular H-bond and logP differential, see Section 3, Evidence Item 2) and unique ¹H-NMR singlet pattern for H-5 provide definitive analytical markers for identity confirmation and purity assessment [1]. Procurement of authenticated 4-cyclopropoxy-6-formylpicolinic acid is therefore critical for analytical laboratories supporting GMP manufacturing of picolinic acid-derived APIs.

Application

Selection Property

Validation Focus

Selective formyl functionalization

Sterically unencumbered 6-formyl group

Formyl reactivity and chemoselectivity

Metal-chelating pharmacophore design

1,4-chelating geometry (2-COOH, 6-formyl)

Metal-binding selectivity and assay confirmation

Divergent library synthesis

Orthogonal reactive groups (COOH, formyl, cyclopropoxy)

Sequential functionalization without cross-reactivity

Regioisomeric reference standard

Distinct ¹H-NMR singlet and predicted retention shift

HPLC/NMR method development for isomer purity

• [1] MolPort-006-665-969, PubChem SID 98527937; Chemsrc, 4-Cyclopropoxy-5-formylpicolinic acid and related positional isomer entries, accessed 2026-05-01. View Source